Cas no 1017968-66-9 (Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate)

Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for constructing functionalized indole derivatives. The Z-configuration of the bromo-ethoxypropenyl moiety enhances its reactivity in cross-coupling reactions, such as Heck or Suzuki couplings, enabling precise modifications to the indole scaffold. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. This compound is useful in pharmaceutical and agrochemical research, where indole-based frameworks are prevalent. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for complex molecule synthesis.
Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate structure
1017968-66-9 structure
Product Name:Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate
CAS No:1017968-66-9
MF:C19H22BrNO4
MW:408.286284923553
CID:1134775
PubChem ID:24814069
Update Time:2025-06-29

Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate
    • N-Boc-3-(2-Bromo-2-ethoxycarbonylvinyl)-2-methylindole
    • (Z)-tert-butyl 3-(2-bromo-3-ethoxy-3-oxoprop-1-enyl)-2-methyl-1H-indole-1-carboxylate
    • 3-(2-BROMO-2-ETHOXYCARBONYL-VINYL)-2-METHYL-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-Butyl 3-[(1Z)-2-bromo-3-ethoxy-3-oxoprop-1-en-1-yl]-2-methyl-1H-indole-1-carboxylate
    • 1017968-66-9
    • DTXSID70647426
    • MDL: MFCD11501218
    • Inchi: 1S/C19H22BrNO4/c1-6-24-17(22)15(20)11-14-12(2)21(18(23)25-19(3,4)5)16-10-8-7-9-13(14)16/h7-11H,6H2,1-5H3/b15-11-
    • InChI Key: DFNOQBJMXWGUHQ-PTNGSMBKSA-N
    • SMILES: Br/C(/C(=O)OCC)=C\C1C2C=CC=CC=2N(C(=O)OC(C)(C)C)C=1C

Computed Properties

  • Exact Mass: 407.07300
  • Monoisotopic Mass: 407.07322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 5.03180

Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate Pricemore >>

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Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate Related Literature

Additional information on Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate

Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate (CAS No. 1017968-66-9): An Overview

Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate (CAS No. 1017968-66-9) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown potential in various applications, including as an intermediate in the synthesis of bioactive molecules and as a tool for probing biological systems.

The structure of Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate is composed of a tert-butyl ester group, a brominated α,β-unsaturated ketone, and a substituted indole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable starting material for further derivatization and functionalization.

Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate can exhibit potent anti-inflammatory and anti-cancer activities. These findings have sparked interest in exploring the potential of this compound as a lead structure for drug discovery.

In the context of organic synthesis, Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate serves as a versatile building block. Its reactivity and stability make it suitable for a wide range of synthetic transformations, including nucleophilic additions, metal-catalyzed couplings, and cycloadditions. These reactions can be tailored to introduce various functional groups or modify existing ones, thereby expanding the scope of its applications.

The pharmacological properties of Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate have been extensively studied. One notable area of research is its ability to modulate enzyme activity. For example, it has been reported to inhibit specific kinases involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. This inhibition can lead to therapeutic benefits by disrupting aberrant signaling processes.

Another area of interest is the biological activity of this compound. Studies have demonstrated that derivatives of Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxopropenyl]-2-methylindole-carboxylate can exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects and improving the therapeutic index of potential drugs.

The synthesis of Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxoprop - 1 - en yl ] - 2 - methylindole - 1 - carboxy late typically involves several steps, including the formation of the indole ring, introduction of the brominated α,β-un saturated ketone moiety, and esterification with tert-butanol. Each step requires careful optimization to achieve high yields and purity levels.

In terms of safety and handling, it is important to note that while Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxoprop - 1 - en yl ] - 2 - methylindole - 1 - carboxy late is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation are recommended to ensure a safe working environment.

The future prospects for Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxopropen yl ] - 2 - methylindole-carboxy late are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic routes to enhance its availability for large-scale production.

In conclusion, Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxopropen yl ] - 2 - methylindole-carboxy late (CAS No. 1017968-66-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and versatile reactivity make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.

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